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Anilazine Toxicity Profile

Anilazine is classified as highly toxic to aquatic life. The key experimental data is summarized in the table

below.
Property Value | Description Basis
General Fish Highly toxic to fish [1]. Expert assessment from Pesticide
Toxicity Properties Database [1].
Acute Aquatic Acute ecotoxicity for fish, Classification as a "forever chemical"
Toxicity Alert invertebrates, or algae < 0.1 mg/L based on high aquatic toxicity [1].
[1].
Mode of Action Multi-site contact activity (FRAC Non-systemic fungicide with protective
(Fungicide) Code M08) [1]. action [1].

Experimental Protocols for Fish Toxicity

The data for anilazine and other pesticides is generated through standardized tests to ensure consistency and

regulatory acceptance.
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e Standard Test Guideline: The primary method for determining acute fish toxicity is the Fish, Acute
Toxicity Test (OECD Test Guideline 203) [2] [3].

¢ Objective: To determine the concentration of a substance that is lethal to 50% of a test population
(LC50) over a 96-hour exposure period [2].

e Typical Procedure:

o Test Organisms: Juvenile fish are used. For pesticide registration, tests are typically required
on a cold freshwater species (e.g., rainbow trout), a warm freshwater species (e.g., fathead
minnow or bluegill sunfish), and a saltwater species [2].

o Exposure: Fish are exposed to at least five different concentrations of the chemical, plus a
control group, for a period of 96 hours [2].

o Test Conditions: The test is conducted under static, static-renewal, or flow-through conditions
to maintain stable exposure concentrations. Parameters like water temperature, pH, and
oxygen are closely monitored [2].

o Endpoint Measurement: The number of dead fish in each tank is recorded at 24, 48, 72, and
96 hours. The LC50 value and its confidence intervals are calculated using statistical methods

[2].

The following diagram illustrates the key steps and organisms in a standard acute fish toxicity test.
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Study Initiation

Cold Freshwater Fish Warm Freshwater Fish Marine Fish
(e.g., Rainbow Trout) (e.g., Fathead Minnow) (e.g., Sheepshead Minnow)

Click to download full resolution via product page

Regulatory Context and Comparison

While a direct quantitative table comparing anilazine to many other fungicides is not available in the search

results, the following context is important for your comparison.

¢ Regulatory Testing Practice: For conventional pesticide registration, the U.S. Environmental
Protection Agency (EPA) typically requires acute toxicity testing on three fish species: one cold
freshwater, one warm freshwater, and one saltwater species [2]. A retrospective analysis of 718
studies found that in the vast majority of cases (85%), one of the tested freshwater species was the
most sensitive, and the cold freshwater species was the most sensitive overall [2].
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¢ Relative Sensitivity of Test Species: The high sensitivity of cold freshwater fish like rainbow trout is
a consistent pattern in regulatory data, meaning that risk assessments for many pesticides, including
fungicides, are often driven by the results from this group [2].

¢ Historical Use and Alternatives: Anilazine is a triazine fungicide that was introduced around 1955
and is now largely considered obsolete in many parts of the world [1] [4]. It has been superseded by
numerous other chemical classes with different modes of action. The search results indicate that
other major fungicide classes include:

[e]

o

o

Dithiocarbamates (e.g., mancozeb)

Benzimidazoles (e.g., benomyl, thiophanate-methyl)
Triazoles

Strobilurins (e.g., pyraclostrobin)

SDHis (e.g., penthiopyrad)

Multi-site contact fungicides (e.g., chlorothalonil) [5] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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